4-(acetylamino)-N-(2-methyl-3-nitrophenyl)benzamide

• IUPAC Name: 4-acetamido-N-(2-methyl-3-nitrophenyl)benzamide
• InChI: InChI=1S/C16H15N3O4/c1-10-14(4-3-5-15(10)19(22)23)18-16(21)12-6-8-13(9-7-12)17-11(2)20/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key: LPOAAPRLBPOQAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

4-(acetylamino)-N-(2-methyl-3-nitrophenyl)benzamide, also known as N-(2-methyl-3-nitrophenyl)-4-(N-acetylaminophenyl) benzamide or MNPNB, is a chemical compound that has shown potential for various scientific research applications.

Mechanism of Action

The mechanism of action of MNPNB is not fully understood. It is believed to inhibit the activity of enzymes involved in the production of inflammatory cytokines, leading to a reduction in inflammation. It is also believed to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death.
Biochemical and Physiological Effects:
MNPNB has been shown to have both biochemical and physiological effects. It has been found to reduce inflammation in animal models of inflammatory diseases, such as arthritis. It has also been found to induce apoptosis in cancer cells, leading to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using MNPNB in lab experiments is its potential as a therapeutic agent for inflammatory diseases and cancer. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use.

Future Directions

There are several future directions for research on MNPNB. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent. Another direction is to study its potential as a neuroprotective agent, as it has shown to protect against oxidative stress in neuronal cells. Additionally, MNPNB could be studied for its potential use in treating other diseases, such as cardiovascular disease and diabetes.

Synthesis Methods

MNPNB can be synthesized using a multistep process involving the reaction of 2-methyl-3-nitroaniline with acetic anhydride, followed by the reaction of the resulting product with 4-aminobenzamide. The final product is obtained after purification using recrystallization.

Scientific Research Applications

MNPNB has been found to have potential in various scientific research applications. It has been studied for its anti-inflammatory properties and has shown to inhibit the production of inflammatory cytokines. It has also been studied for its potential use as an anticancer agent, as it has shown to induce apoptosis in cancer cells.